Cas no 2171799-43-0 ((2,4-dimethylphenyl)(phenyl)methanesulfonyl fluoride)

(2,4-Dimethylphenyl)(phenyl)methanesulfonyl fluoride is a sulfonyl fluoride derivative commonly employed as a selective serine protease inhibitor in biochemical research. Its key advantages include high reactivity with active-site serine residues, enabling irreversible inhibition of target enzymes, and stability under physiological conditions. The compound's aromatic substituents enhance its lipophilicity, improving membrane permeability for cellular studies. It serves as a valuable tool for probing protease mechanisms, protein labeling, and activity-based protein profiling (ABPP). The structural design ensures specificity while minimizing off-target effects, making it suitable for detailed enzymology investigations. Proper handling is required due to its moisture sensitivity and potential toxicity.

(2,4-dimethylphenyl)(phenyl)methanesulfonyl fluoride structure

2171799-43-0 structure

Product Name:(2,4-dimethylphenyl)(phenyl)methanesulfonyl fluoride

CAS No:2171799-43-0

MF:C₁₅H₁₅FO₂S

MW:278.341806650162

CID:5875724

PubChem ID:165505819

Update Time:2025-06-07

(2,4-dimethylphenyl)(phenyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

- (2,4-dimethylphenyl)(phenyl)methanesulfonyl fluoride
- EN300-1450998
- 2171799-43-0
- Inchi： 1S/C15H15FO2S/c1-11-8-9-14(12(2)10-11)15(19(16,17)18)13-6-4-3-5-7-13/h3-10,15H,1-2H3
- InChI Key： WFJMSXAECZOOKU-UHFFFAOYSA-N
- SMILES： S(C(C1C=CC=CC=1)C1C=CC(C)=CC=1C)(=O)(=O)F

Computed Properties

Exact Mass: 278.07767905g/mol
Monoisotopic Mass: 278.07767905g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 381
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 42.5Å²

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Enamine	EN300-1450998-1.0g	(2,4-dimethylphenyl)(phenyl)methanesulfonyl fluoride	2171799-43-0	1g	$0.0	2023-06-06
Enamine	EN300-1450998-50mg	(2,4-dimethylphenyl)(phenyl)methanesulfonyl fluoride	2171799-43-0	50mg	$707.0	2023-09-29
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Enamine	EN300-1450998-500mg	(2,4-dimethylphenyl)(phenyl)methanesulfonyl fluoride	2171799-43-0	500mg	$809.0	2023-09-29
Enamine	EN300-1450998-1000mg	(2,4-dimethylphenyl)(phenyl)methanesulfonyl fluoride	2171799-43-0	1000mg	$842.0	2023-09-29
Enamine	EN300-1450998-2500mg	(2,4-dimethylphenyl)(phenyl)methanesulfonyl fluoride	2171799-43-0	2500mg	$1650.0	2023-09-29
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